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Compound of Interest

Compound Name:

4-Hydroxy-2-

(methylthio)pyrimidine-5-

carboxylic acid

Cat. No.: B1296359 Get Quote

For: Researchers, Scientists, and Drug Development Professionals

This document provides a concise summary of the core physicochemical properties of 4-
Hydroxy-2-(methylthio)pyrimidine-5-carboxylic acid, focusing on its molecular weight and

elemental composition.

Molecular Identity and Weight
4-Hydroxy-2-(methylthio)pyrimidine-5-carboxylic acid is a pyrimidine derivative with the

chemical structure incorporating hydroxyl, methylthio, and carboxylic acid functional groups. Its

molecular identity is definitively established by its chemical formula and molecular weight.

The empirical formula for this compound is C₆H₆N₂O₃S.[1][2] Based on this formula, the

calculated molecular weight is 186.19 g/mol .[1][3][4][5]
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Property Value Citations

Molecular Formula C₆H₆N₂O₃S [2][3][4][6]

Molecular Weight 186.19 g/mol [1][3][4][5]

CAS Number 397308-78-0 [1][3][5][6]

IUPAC Name
2-methylsulfanyl-6-oxo-1H-

pyrimidine-5-carboxylic acid
[3]

Methodologies for Property Determination
The molecular weight of a chemical compound is a fundamental property derived from its

molecular formula. The standard methodology for its determination is as follows:

Experimental Protocol: Molecular Weight Calculation

Elemental Identification: Determine the constituent elements of the molecule. For the target

compound, these are Carbon (C), Hydrogen (H), Nitrogen (N), Oxygen (O), and Sulfur (S).

Atom Count: Ascertain the number of atoms of each element in a single molecule from the

molecular formula (C₆H₆N₂O₃S).

Carbon: 6 atoms

Hydrogen: 6 atoms

Nitrogen: 2 atoms

Oxygen: 3 atoms

Sulfur: 1 atom

Atomic Weight Summation: Multiply the count of each atom by its standard atomic weight

and sum the results.

Atomic Weight of C ≈ 12.011 u
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Atomic Weight of H ≈ 1.008 u

Atomic Weight of N ≈ 14.007 u

Atomic Weight of O ≈ 15.999 u

Atomic Weight of S ≈ 32.06 u

Calculation: (6 * 12.011) + (6 * 1.008) + (2 * 14.007) + (3 * 15.999) + (1 * 32.06) = 186.185 u.

Molar Mass Conversion: The resulting molecular mass (in atomic mass units, u) is

numerically equivalent to the molar mass in grams per mole ( g/mol ).

Note: As this is a computational method based on a known chemical formula, further

experimental protocols such as mass spectrometry, which would be used to determine the

formula and weight of an unknown substance, are not detailed here.

Visualization of Molecular Composition
The following diagram illustrates the logical relationship between the elemental components of

4-Hydroxy-2-(methylthio)pyrimidine-5-carboxylic acid and its final calculated molecular

weight.
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Elemental Composition

C₆H₆N₂O₃S
(4-Hydroxy-2-(methylthio)pyrimidine-

5-carboxylic acid)

Carbon (C)
6 atoms

Hydrogen (H)
6 atoms

Nitrogen (N)
2 atoms

Oxygen (O)
3 atoms

Sulfur (S)
1 atom

Summation of Atomic Weights
(C6) + (H6) + (N2) + (O3) + (S*1)

Molecular Weight
186.19 g/mol

Click to download full resolution via product page

Caption: Derivation of Molecular Weight from Elemental Composition.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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